Cas no 2228525-02-6 (1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide)

• Product Name: 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide
• CAS No: 2228525-02-6
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 6417511
• PubChem ID: 165974405
• Update Time: 2025-08-04

1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide
• EN300-1859973
• 2228525-02-6

• Inchi： 1S/C13H16N4/c1-9-12(13(14)15)10(2)17(16-9)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H3,14,15)
• InChI Key： WLOPMHFTNFDUBK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C)=C(C(=N)N)C(C)=N1

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide

Comprehensive Guide to 1-Benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide (CAS No. 2228525-02-6): Properties, Applications, and Market Insights

1-Benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide (CAS No. 2228525-02-6) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidamide functional group, serves as a versatile building block in organic synthesis. With the growing demand for heterocyclic compounds in drug discovery, this molecule has become a subject of intense study due to its potential applications in medicinal chemistry and beyond.

The molecular structure of 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide features a pyrazole core substituted with a benzyl group at the 1-position and a carboximidamide moiety at the 4-position. This configuration imparts unique electronic properties that make it valuable for designing enzyme inhibitors and receptor modulators. Recent studies have explored its potential as a precursor for antimicrobial agents, aligning with the global focus on combating antibiotic resistance - one of the most pressing healthcare challenges today.

In pharmaceutical applications, researchers are particularly interested in pyrazole-4-carboximidamide derivatives for their potential as kinase inhibitors. The compound's ability to interact with various biological targets makes it a promising candidate for developing treatments for inflammatory diseases and certain types of cancers. These applications address current market demands for novel small molecule therapeutics, especially in oncology research where targeted therapies are revolutionizing treatment protocols.

The synthesis of CAS 2228525-02-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the industry's shift toward sustainable manufacturing processes. This aligns with environmental, social, and governance (ESG) considerations that are increasingly important to both manufacturers and end-users in the chemical sector.

From a commercial perspective, the market for 1H-pyrazole-4-carboximidamide compounds has shown steady growth, driven by expanding applications in both pharmaceutical and agricultural sectors. The compound's versatility as a chemical intermediate makes it valuable for producing various specialty chemicals. Market analysts note particular interest from contract research organizations (CROs) and pharmaceutical companies engaged in drug discovery programs.

Quality control for 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These rigorous testing protocols ensure the compound meets the stringent purity requirements for research and development applications. The emphasis on quality reflects broader industry trends toward standardized research chemicals with well-characterized properties.

Storage and handling of CAS 2228525-02-6 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. These handling procedures are consistent with best practices for organic intermediates and align with laboratory safety protocols that have gained increased attention in recent years.

Recent scientific literature has highlighted novel synthetic routes to 3,5-dimethyl-1H-pyrazole-4-carboximidamide derivatives, suggesting ongoing innovation in the field. Researchers are particularly interested in developing more efficient catalytic systems for these transformations, addressing the pharmaceutical industry's need for cost-effective synthetic methodologies. This focus on process optimization responds to market pressures for more economical production of pharmaceutical intermediates.

The intellectual property landscape surrounding pyrazole carboximidamide compounds has become increasingly active, with several patents filed in recent years covering novel derivatives and their applications. This patent activity reflects the commercial potential of these compounds and the competitive nature of medicinal chemistry research. Companies operating in this space should conduct thorough freedom-to-operate analyses before developing products based on this chemical scaffold.

Looking forward, the demand for 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide is expected to grow in parallel with advancements in targeted drug discovery. The compound's unique structural features position it well for applications in emerging therapeutic areas, particularly in the development of precision medicines. As the pharmaceutical industry continues to embrace structure-based drug design approaches, the importance of well-characterized heterocyclic building blocks like this one will only increase.

For researchers considering working with CAS 2228525-02-6, it's important to note that while the compound shows promise in various applications, thorough biological evaluation is necessary to fully understand its potential. Current studies suggest that modifications to the benzyl group or the imidamide function could yield compounds with improved pharmacological properties, making this an active area of investigation in academic and industrial laboratories alike.

In conclusion, 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboximidamide represents an important chemical entity with diverse potential applications. Its role as a versatile intermediate in organic synthesis, combined with its biological relevance, makes it a compound of significant interest to both researchers and manufacturers. As the scientific community continues to explore the possibilities of pyrazole-based compounds, this particular derivative is likely to remain an important tool in the development of new therapeutic agents and specialty chemicals.